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Compound of Interest

Compound Name: Flucetorex

Cat. No.: B1672861 Get Quote

A Note on Data Scarcity: Detailed public information regarding the discovery, specific synthesis,

and clinical development of Flucetorex is exceedingly scarce. This document synthesizes the

available information, which primarily places Flucetorex within the broader context of its parent

compound, fenfluramine. Consequently, the in-depth quantitative data and detailed

experimental protocols typically found in a drug development whitepaper are not available in

publicly accessible records.

Introduction
Flucetorex is a chemical compound structurally related to fenfluramine, a synthetic drug

developed in the early 1960s for appetite suppression.[1] As an analogue of fenfluramine, the

discovery and development of Flucetorex are intrinsically linked to the mid-20th century

research into anorectic agents, which sought to create effective weight-loss drugs by

modulating central nervous system pathways.[2][3][4] This period saw the exploration of

numerous phenethylamine derivatives, including fenfluramine and its related compounds like

benfluorex, fludorex, and Flucetorex.[1][5]

Discovery and Historical Context
The development of Flucetorex occurred in the wake of the introduction of fenfluramine in

France in 1963.[1][5] The 1960s and 1970s were a period of active investigation into

sympathomimetic amines for their anorectic properties.[2][4] The primary goal was to develop

compounds that could suppress appetite with fewer of the undesirable stimulant effects

associated with amphetamines. Fenfluramine itself was a significant development in this area,
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and its emergence spurred the synthesis of various analogues to explore structure-activity

relationships and potentially improve upon its therapeutic profile. Flucetorex was one such

analogue to emerge from this line of research.

Chemical Synthesis
While a specific, detailed synthesis protocol for Flucetorex is not readily available in the

reviewed literature, its synthesis can be conceptualized as being analogous to that of

fenfluramine. The synthesis of fenfluramine typically involves the reductive amination of 1-(3-

trifluoromethyl)phenyl-propan-2-one with ethylamine. Given that Flucetorex is an analogue, a

similar synthetic strategy would likely be employed, starting from a corresponding fluorinated

phenylpropanone derivative.

Below is a conceptual workflow for the synthesis of a fenfluramine analogue, which illustrates

the likely chemical logic that would be applied to the synthesis of Flucetorex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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